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Compound of Interest

Compound Name: (±)-Acetylcarnitine chloride

Cat. No.: B1139489

Get Quote

Abstract & Strategic Overview
This guide details the handling, solubilization, and dosing protocols for (±)-Acetylcarnitine
chloride (ALCAR) in in vitro systems. ALCAR is a modified amino acid that facilitates the

transport of long-chain fatty acids into mitochondria and donates acetyl groups for Acetyl-CoA

synthesis, thereby enhancing cellular bioenergetics and exerting neuroprotective effects.

Critical Stereochemistry Advisory: The user has specified (±)-Acetylcarnitine, which is a

racemic mixture containing both the biologically active L-isomer and the D-isomer.

L-Acetylcarnitine: The physiological form responsible for mitochondrial transport and

neurotrophic activity.[1][2][3]

D-Acetylcarnitine: Biologically inactive in transport and may act as a competitive inhibitor of

carnitine acetyltransferase (CAT) and carnitine palmitoyltransferase (CPT).

Implication: When using the racemate (±), the effective concentration of the active L-isomer

is only 50% of the total mass. Furthermore, the presence of the D-isomer may alter kinetic

data compared to pure L-ALCAR. This protocol is calibrated for the racemate but notes

adjustments for these factors.
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Chemical Profile & Stability[3][4][5][6][7]
Property Specification

Compound (±)-Acetylcarnitine chloride

MW ~239.7 g/mol

Solubility Water (>80 mg/mL), Ethanol, PBS

Stability (Solid) Hygroscopic. Store at -20°C, desiccated.

Stability (Solution)
Stable at pH 3.0–7.[4]0. Rapid hydrolysis at pH

> 9.0.

Cell Culture Media
Stable in neutral media (pH 7.4) for 24–48

hours; degrades slowly over days.

Mechanism of Action
ALCAR functions via two primary pathways: bioenergetic support (donating Acetyl-CoA) and

antioxidant defense.
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Figure 1: ALCAR enters the mitochondria, donating an acetyl group to form Acetyl-CoA, fueling

the Krebs cycle and ATP production while simultaneously reducing oxidative stress.[2][5][6]

Protocol: Stock Solution Preparation
Objective: Prepare a 100 mM Master Stock Solution. Reagents: (±)-Acetylcarnitine chloride,

sterile tissue-culture grade water (or PBS pH 7.2).
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Calculation:

To prepare 10 mL of 100 mM stock:

Mass =

Note: If using the racemate to achieve 100 mM of active L-isomer, you would theoretically

need double the mass (200 mM total), but solubility and osmolarity must be considered.

Standard practice is to dose based on total molarity and annotate the racemic nature.

Dissolution:

Weigh 239.7 mg of (±)-Acetylcarnitine chloride.

Add to 10 mL of sterile water. Vortex until completely dissolved (highly soluble).

Sterilization:

Do NOT Autoclave. Heat destroys the acetyl-ester bond.

Pass through a 0.22 µm PES or PVDF syringe filter into a sterile tube.

Storage:

Aliquot into small volumes (e.g., 500 µL) to avoid freeze-thaw cycles.

Store at -20°C. Stable for 6–12 months.

Dosing Strategies
Scenario A: Acute Neuroprotection (Oxidative Stress
Model)
Context: Protecting neurons (e.g., PC12, SH-SY5Y, primary cortical) from ischemia or

excitotoxicity (NMDA/Glutamate).

Dosing Window: Pre-treat 24 hours before insult, or co-treat during insult.

Concentration Range: 100 µM – 1 mM.
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Note: 1 mM is often required for acute protection against strong insults (like H2O2).

Scenario B: Chronic Metabolic Enhancement
Context: Long-term differentiation or mitochondrial biogenesis studies.

Dosing Window: Continuous exposure for 3–10 days.

Concentration Range: 10 µM – 50 µM.[7]

Media Refresh: Because ALCAR can hydrolyze at pH 7.4 over time, refresh media

containing fresh ALCAR every 48 hours.

Dosing Table (Dilution from 100 mM Stock)
Final Conc.

Volume of Stock
(100 mM)

Volume of Media Purpose

10 µM 1 µL 10 mL
Low-dose metabolic

support

50 µM 5 µL 10 mL Chronic differentiation

100 µM 10 µL 10 mL
Standard

neuroprotection

1 mM 100 µL 10 mL
Acute high-stress

protection
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Figure 2: Step-by-step workflow ensuring the compound is fresh when applied to cells.

Validation Assays
To confirm the efficacy of your (±)-Acetylcarnitine dosing, utilize the following endpoints:

Mitochondrial Respiration (Seahorse Assay):

Expect increased Basal Respiration and ATP Production rates compared to control.

Reference: ALCAR enhances electron transport chain activity [1].[8][9]

ROS Quantification (DCFDA Staining):

Induce stress (e.g., with H2O2) and measure fluorescence. ALCAR treated cells should

show significantly lower fluorescence intensity.

Reference: Antioxidant mechanism via glutathione maintenance [2].

Neurite Outgrowth (Microscopy):

For neuronal lines, measure total neurite length. ALCAR promotes NGF activity and

cytoskeletal remodeling.

Reference: Neurotrophic effects in PC12 and primary neurons [3].

Troubleshooting & Controls
Vehicle Control: Use sterile water or PBS (equivalent volume to the highest dose).

Osmolarity: At 1 mM or higher, ensure the addition of the chloride salt does not significantly

alter the osmolarity of the media.

pH Drift: ALCAR is slightly acidic. If dosing >5 mM (rare), check media pH; it may turn yellow

(acidic). Buffer with HEPES if necessary.

Racemic Control: Ideally, run a parallel arm with pure L-Acetylcarnitine to quantify the

specific activity deficit of the racemic mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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